Cas no 944252-63-5 (Murepavadin)

• Product Name: Murepavadin
• CAS No: 944252-63-5
• MF: C₇₃H₁₁₂N₂₂O₁₆
• MW: 1553.80819511414
• CID: 4765601
• PubChem ID: 91824766
• Update Time: 2025-05-19

Murepavadin Chemical and Physical Properties

Names and Identifiers

• RO 7033877
• POL 7080
• Murepavadin
• POL7080
• RO7033877
• 0D02GRY87Z
• Murepavadin [INN]
• Murepavadin (USAN/INN)
• Murepavadin [USAN:INN]
• GTPL10832
• RG7929
• DB14777
• Cyclo(L-alanyl-L-seryl-D-prolyl-L-prolyl-L-threonyl-L-tryptophyl-L-isoleucyl-(2S)-2,4-diaminobutanoyl-L-ornithyl-(2R)-2,4-diaminobutanoyl-(2S)-2,4-diaminobutanoyl-L-tryptophyl-(2S)-2,4-diaminobutanoyl-(2S)-2,4-diaminobutanoyl)
• D10957
• D80443
• Q27236621
• 944252-63-5
• CHEMBL3946483
• RG-7929
• UNII-0D02GRY87Z
• MUREPAVADIN TFA
• EX-A4063
• POL7080 TFA
• RO-7033877
• MUREPAVADIN [USAN]
• AKOS037648482
• MUREPAVADIN [WHO-DD]
• BS-14122
• Murepavadin (POL7080)
• POL-7080
• DA-65706

• Inchi： 1S/C73H112N22O16/c1-5-38(2)58-70(108)88-52(24-30-79)65(103)83-47(17-10-25-74)62(100)85-49(21-27-76)63(101)86-51(23-29-78)66(104)89-53(33-41-35-80-45-15-8-6-13-43(41)45)67(105)87-50(22-28-77)64(102)84-48(20-26-75)61(99)82-39(3)60(98)91-55(37-96)72(110)95-32-12-19-57(95)73(111)94-31-11-18-56(94)69(107)93-59(40(4)97)71(109)90-54(68(106)92-58)34-42-36-81-46-16-9-7-14-44(42)46/h6-9,13-16,35-36,38-40,47-59,80-81,96-97H,5,10-12,17-34,37,74-79H2,1-4H3,(H,82,99)(H,83,103)(H,84,102)(H,85,100)(H,86,101)(H,87,105)(H,88,108)(H,89,104)(H,90,109)(H,91,98)(H,92,106)(H,93,107)/t38-,39-,40+,47-,48-,49+,50-,51-,52-,53-,54-,55-,56?,57+,58-,59-/m0/s1
• InChI Key： RIDRXGOBXZLKHZ-CZMHCXOKSA-N
• SMILES： C([C@@H]1NC(=O)[C@H]([C@H](O)C)NC(=O)C2CCCN2C(=O)[C@H]2CCCN2C(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)[C@H](CCN)NC(=O)[C@H](CCN)NC(=O)[C@H](CC2=CNC3C=CC=CC2=3)NC(=O)[C@H](CCN)NC(=O)[C@@H](CCN)NC(=O)[C@H](CCCN)NC(=O)[C@H](CCN)NC(=O)[C@H]([C@@H](C)CC)NC1=O)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 1552.86266557g/mol
• Monoisotopic Mass: 1552.86266557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 111
• Rotatable Bond Count: 21
• Complexity: 3200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 618

Additional information on Murepavadin

Murepavadin (CAS No. 944252-63-5): A Promising Antimicrobial Agent in the Fight Against Multidrug-Resistant Pseudomonas aeruginosa

Murepavadin, identified by its CAS No. 944252-63-5, represents a groundbreaking development in the field of antimicrobial therapeutics, particularly for combating infections caused by Pseudomonas aeruginosa. This compound is a synthetic derivative of the natural product murepavacin, which was originally isolated from Streptomyces species. The chemical structure of Murepavadin features a unique β-lactamase-resistant scaffold, enabling it to inhibit the essential enzyme LpxC, a key target in the biosynthesis of lipopolysaccharides (LPS) in Gram-negative bacteria. By disrupting this critical pathway, Murepavadin effectively compromises the integrity of the bacterial outer membrane, leading to cell death.

Recent studies have highlighted the potential of Murepavadin (CAS No. 944252-63-5) as a therapeutic option for infections caused by multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Pseudomonas aeruginosa. Clinical trials have demonstrated its efficacy in treating chronic lung infections in patients with cystic fibrosis, where persistent bacterial colonization by this pathogen remains a significant clinical challenge. Notably, phase II trials have shown that combination therapy with Murepavadin and other antibiotics can enhance treatment outcomes while reducing the risk of resistance development due to its distinct mechanism of action.

The pharmacokinetic profile of Murepavadin (CAS No. 944252-63-5) is characterized by favorable bioavailability and tissue penetration, particularly into respiratory secretions where it achieves therapeutic concentrations. Its low systemic absorption minimizes off-target effects, making it an attractive candidate for long-term administration in chronic infections. Preclinical data further suggest that the compound exhibits minimal cross-resistance with existing antibiotics, including carbapenems and cephalosporins, which are often rendered ineffective due to β-lactamase activity in resistant strains.

In terms of safety and tolerability, clinical investigations have reported that Murepavadin (CAS No. 944252-63-5) is generally well-tolerated at recommended dosages. Adverse events observed during trials were predominantly mild to moderate and included gastrointestinal disturbances such as nausea and diarrhea. These findings align with its targeted mechanism of action, which selectively impacts bacterial LPS synthesis without significantly perturbing host cell functions.

Ongoing research continues to explore novel applications for this compound beyond respiratory infections. For instance, preclinical models have demonstrated its efficacy against bloodstream infections caused by MDR Gram-negative pathogens, including Enterobacterales species such as Klebsiella pneumoniae and Escherichia coli. Additionally, combination studies with polymyxins like colistin have shown synergistic effects in eradicating biofilm-associated infections, which are notoriously difficult to treat due to their protective extracellular matrix.

The structural optimization of Murepavadin has also led to the development of analogs with enhanced pharmacological properties. These derivatives aim to improve stability under physiological conditions while maintaining high potency against LpxC variants that may emerge through adaptive resistance mechanisms. Such advancements underscore the dynamic nature of antimicrobial drug discovery and the importance of iterative chemical modifications in addressing evolving microbial threats.

In summary, Murepavadin (CAS No. 944252-63-5) stands as a testament to modern drug design strategies that integrate structural biology insights with synthetic chemistry expertise. Its unique mechanism targeting LpxC positions it as a valuable addition to the antimicrobial arsenal against Gram-negative pathogens, particularly those exhibiting resistance profiles that limit conventional treatment options.